Cas no 1686150-29-7 (Trifluoro(pyrrolidin-1-ium-1-ylmethyl)borate)

• Product Name: Trifluoro(pyrrolidin-1-ium-1-ylmethyl)borate
• CAS No: 1686150-29-7
• MF: C₅H₁₁BF₃N
• MW: 152.953751802444
• MDL: MFCD20134172
• CID: 3045539
• PubChem ID: 71311002
• Update Time: 2025-11-02

Trifluoro(pyrrolidin-1-ium-1-ylmethyl)borate Chemical and Physical Properties

Names and Identifiers

• Trifluoro(pyrrolidin-1-ium-1-ylmethyl)borate
• (Pyrrolidinium-1-ylmethyl)trifluoroborate internal salt
• (Pyrrolidinium-1-ylmethyl)trifluoroborate
• AK550805
• (Pyrrolidinium-1-ylmethyl)trifluoroborate, internal salt
• CS-0160272
• DS-19551
• TRIFLUORO(PYRROLIDIN-1-IUM-1-YLMETHYL)BORANUIDE
• 1686150-29-7
• MFCD20134172
• trifluoro[(pyrrolidin-1-ium-1-yl)methyl]boranuide
• SY279662
• C73239
• AKOS030524127

• MDL： MFCD20134172
• Inchi： 1S/C5H10BF3N/c7-6(8,9)5-10-3-1-2-4-10/h1-5H2/q-1/p+1
• InChI Key： IYJIUAKWLMMDRX-UHFFFAOYSA-O
• SMILES： F[B-](C[NH+]1CCCC1)(F)F

Computed Properties

• Exact Mass: 153.0936640g/mol
• Monoisotopic Mass: 153.0936640g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.4

Trifluoro(pyrrolidin-1-ium-1-ylmethyl)borate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on Trifluoro(pyrrolidin-1-ium-1-ylmethyl)borate

Recent Advances in the Study of Trifluoro(pyrrolidin-1-ium-1-ylmethyl)borate (CAS: 1686150-29-7)

Trifluoro(pyrrolidin-1-ium-1-ylmethyl)borate (CAS: 1686150-29-7) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This borate derivative, characterized by its unique trifluoromethyl and pyrrolidinium functional groups, has demonstrated promising applications in drug discovery, catalysis, and materials science. The compound's structural features contribute to its reactivity and stability, making it a valuable tool for synthetic chemists and medicinal researchers.

Recent studies have focused on elucidating the mechanistic pathways involving Trifluoro(pyrrolidin-1-ium-1-ylmethyl)borate, particularly in the context of boron-based therapeutics. Boron-containing compounds have gained attention due to their ability to form reversible covalent bonds with biological targets, offering potential for the development of novel enzyme inhibitors and anticancer agents. The trifluoromethyl group in this compound further enhances its lipophilicity and metabolic stability, which are critical factors in drug design.

One of the key findings from the latest research is the role of Trifluoro(pyrrolidin-1-ium-1-ylmethyl)borate as a versatile reagent in Suzuki-Miyaura cross-coupling reactions. This reaction is widely used in the synthesis of biaryl compounds, which are prevalent in pharmaceuticals and agrochemicals. The compound's ability to act as a boron source under mild conditions has been highlighted in several studies, offering advantages over traditional boron reagents in terms of efficiency and selectivity.

In addition to its synthetic utility, Trifluoro(pyrrolidin-1-ium-1-ylmethyl)borate has been investigated for its potential biological activities. Preliminary in vitro studies suggest that it may exhibit inhibitory effects against certain kinases and proteases, which are important targets in cancer and inflammatory diseases. However, further in vivo studies are required to fully assess its therapeutic potential and pharmacokinetic properties.

The safety and handling of Trifluoro(pyrrolidin-1-ium-1-ylmethyl)borate have also been addressed in recent publications. Due to its reactive nature, appropriate precautions must be taken during storage and use. Researchers have emphasized the importance of working under inert atmospheres and using protective equipment to prevent exposure to moisture and air, which can lead to decomposition.

Looking ahead, the continued exploration of Trifluoro(pyrrolidin-1-ium-1-ylmethyl)borate is expected to yield new insights into its applications and mechanisms. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock its full potential in drug development and other areas of chemical biology. The compound's unique properties position it as a promising candidate for future innovations in the field.